Cas no 2826-30-4 ((2-nitrobenzylidene)propanedinitrile)

(2-Nitrobenzylidene)propanedinitrile is a versatile organic compound characterized by its nitro-substituted benzylidene group conjugated with a propanedinitrile moiety. This structure imparts notable reactivity, making it valuable in synthetic chemistry applications, particularly as a precursor for heterocyclic compounds and photoactive materials. Its electron-withdrawing nitro and cyano groups enhance its utility in cyclization reactions and as a building block for nonlinear optical materials. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture allows for precise functionalization, enabling tailored modifications in advanced material design and pharmaceutical intermediate synthesis.

(2-nitrobenzylidene)propanedinitrile structure

2826-30-4 structure

Product Name:(2-nitrobenzylidene)propanedinitrile

CAS No:2826-30-4

MF:C₁₀H₅N₃O₂

MW:199.165601491928

CID:255638

PubChem ID:17796

Update Time:2025-05-28

(2-nitrobenzylidene)propanedinitrile Chemical and Physical Properties

Names and Identifiers

- Propanedinitrile,2-[(2-nitrophenyl)methylene]-
- 2-[(2-nitrophenyl)methylidene]propanedinitrile
- (2-Nitrobenzylidene)malononitrile
- (2-nitrobenzylidene)propanedinitrile
- (o-nitrobenzylidene)malononitrile
- 2-(2-chlorophenyl)-1,1-dicyanoethylene
- 2-(2-nitrobenzylidene)malononitrile
- 2-(2-nitrobenzylidene)-malononitrile
- 2-(2-nitrophenylmethylene)malononitrile
- 2-Nitrobenzalmalononitrile
- BRN 1960548
- MALONONITRILE, (o-NITROBENZYLIDENE)-
- NSC52861
- NSC637342
- o-nitrobenzylidenemalononitri
- Propanedinitrile, ((2-nitrophenyl)methylene)-
- NSC-52861
- PROPANEDINITRILE, 2-[(2-NITROPHENYL)METHYLENE]-
- 2-(2-(Hydroxy(oxido)amino)benzylidene)malononitrile
- 2826-30-4
- o-Nitro-benzalmalonitril
- CS-0333368
- AKOS000487711
- SCHEMBL8541606
- 5FWF836MFD
- 2-[(2-nitrophenyl)methylene]propanedinitrile
- UNII-5FWF836MFD
- NSC 52861
- DTXSID80182510
- NSC-637342
- 1-09-00-00390 (Beilstein Handbook Reference)
- Inchi： 1S/C10H5N3O2/c11-6-8(7-12)5-9-3-1-2-4-10(9)13(14)15/h1-5H
- InChI Key： QGESGQINLPXOJL-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC=CC=1/C=C(\C#N)/C#N)=O

Computed Properties

Exact Mass: 199.03825
Monoisotopic Mass: 199.038176
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 93.4

Experimental Properties

Density: 1.37
Boiling Point: 390.5°C at 760 mmHg
Flash Point: 190°C
Refractive Index: 1.649
PSA: 90.72
LogP: 2.54856

(2-nitrobenzylidene)propanedinitrile Pricemore >>

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TRC	B505125-10mg	(2-nitrobenzylidene)propanedinitrile	2826-30-4	10mg	$ 50.00	2022-06-07
TRC	B505125-50mg	(2-nitrobenzylidene)propanedinitrile	2826-30-4	50mg	$ 135.00	2022-06-07
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